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Compound of Interest

Compound Name: Apraclonidine Hydrochloride

Cat. No.: B023638 Get Quote

Essential Safety and Handling Guide for
Apraclonidine Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Apraclonidine Hydrochloride. Adherence to these

procedural steps is vital for ensuring personal safety and proper disposal.

Apraclonidine Hydrochloride is a substance that requires careful handling due to its potential

health hazards. It is classified as toxic if swallowed, in contact with skin, or if inhaled, and it can

cause serious eye irritation.[1][2] Furthermore, prolonged or repeated exposure may cause

damage to organs.[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table summarizes the recommended PPE for handling Apraclonidine Hydrochloride.
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Exposure Route
Recommended Personal Protective

Equipment

Eye/Face

Chemical splash-resistant safety glasses or

goggles with side protection are required.[3] A

face shield may be necessary for operations

with a high risk of splashing.[3]

Skin

Compatible chemical-resistant gloves and a lab

coat or chemical-resistant apron must be worn.

[2][3][4] Contaminated clothing should be

removed immediately and washed before reuse.

[2][3]

Respiratory

A NIOSH-approved respirator or a self-

contained breathing apparatus should be used

when working with the powder form, in case of

inadequate ventilation, or when dust generation

is likely.[2] Avoid breathing dust, fumes, or

vapors.[2][3]

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of Apraclonidine
Hydrochloride at every stage.

1. Engineering Controls and Preparation:

Work in a well-ventilated area. The use of a chemical fume hood or other local exhaust

ventilation is strongly recommended to control airborne levels.[2][5]

Ensure that an eyewash station and a safety shower are readily accessible.[2]

Keep the container tightly closed when not in use.[2][3]

2. Handling the Substance:

Avoid all direct contact with the skin, eyes, and clothing.[3][4]
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Do not breathe in dust or aerosols.[2][3] Minimize dust generation during handling.[3]

Wash hands thoroughly with soap and water after handling and before breaks.[1][3][4]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[3]

3. First Aid Procedures:

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[1][2][3]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[1][2]

[3]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][2][3]

If swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[1][5]

Disposal Plan
All waste materials containing Apraclonidine Hydrochloride must be treated as hazardous

chemical waste.

Waste Collection: Collect all contaminated materials, including empty containers, disposable

gloves, and any absorbent materials used for spills, in a designated and properly labeled

chemical waste container.[2][3]

Disposal: Dispose of the chemical waste in accordance with all applicable local, state, and

federal regulations. Do not allow the substance to enter drains or waterways.[2][3]

Quantitative Data
The following table summarizes the available toxicological data for Apraclonidine
Hydrochloride. Occupational exposure limits have not been established by OSHA, NIOSH, or
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ACGIH.[3]

Toxicological Data Value Species

Oral LD50 38 mg/kg Rat

Oral LD50 126 mg/kg Rat

Oral LD50 135 mg/kg Mouse

Inhalation LC50 (4h) 0.0197 g/m³ Rat

Eye Irritation
Causes serious eye irritation[1]

[2][3]
N/A

Skin Irritation May cause skin irritation[2][3] N/A

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Apraclonidine
Hydrochloride, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Apraclonidine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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